Cas no 90016-14-1 (1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester)
90016-14-1 structure
Product Name:1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester
CAS No:90016-14-1
MF:C14H24O6
MW:288.336765289307
CID:796433
PubChem ID:13244603
Update Time:2025-04-19
1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester
- 3-O-tert-butyl 1-O,2-O-diethyl propane-1,2,3-tricarboxylate
- 1-TERT-BUTYL 2,3-DIETHYL PROPANE-1,2,3-TRICARBOXYLATE
- DTXSID50531511
- 90016-14-1
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- Inchi: 1S/C14H24O6/c1-6-18-11(15)8-10(13(17)19-7-2)9-12(16)20-14(3,4)5/h10H,6-9H2,1-5H3
- InChI Key: CHKJKKPWWHUBAI-UHFFFAOYSA-N
- SMILES: O(C(CC(C(=O)OCC)CC(=O)OCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 288.15728848g/mol
- Monoisotopic Mass: 288.15728848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 78.9Ų
1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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